Cas no 1804853-28-8 (5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1804853-28-8
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4868714
• Update Time: 2025-07-14

5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-7-5(3-13)1-4(2-12)6(14-7)8(10)11/h1,8H,2,12H2
• InChI Key： FSXQADAXEFJLDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1804853-28-8)

The compound 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1804853-28-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, chloro, cyano, and difluoromethyl functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine has surged, driven by advancements in medicinal chemistry and crop protection. The presence of the difluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in modern drug design. This aligns with the growing trend of fluorinated compounds in pharmaceuticals, a topic frequently searched in academic and industrial databases.

From a synthetic perspective, the cyano group in this compound offers opportunities for further functionalization, making it a valuable building block for multi-step organic synthesis. Its chloro substituent also provides a reactive site for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These attributes have sparked discussions in forums and publications about its role in high-throughput screening and fragment-based drug discovery.

Environmental and regulatory considerations are also relevant when discussing CAS No. 1804853-28-8. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize such compounds. Questions about its biodegradability and eco-friendly alternatives often appear in search queries, reflecting the industry's shift toward sustainable practices. This compound's stability under various conditions makes it a subject of interest for environmental fate studies.

Another hot topic linked to this compound is its potential in precision agriculture. The pyridine core is a common motif in agrochemicals, and modifications like the difluoromethyl group could improve pesticidal activity while reducing environmental impact. Searches for next-generation crop protection agents often highlight the need for compounds with such tailored properties.

In summary, 5-(Aminomethyl)-2-chloro-3-cyano-6-(difluoromethyl)pyridine represents a compelling case study in the intersection of chemical innovation and application-driven research. Its multifaceted roles in pharmaceutical development, agrochemical innovation, and sustainable chemistry ensure its continued relevance in scientific discourse. As interest grows in structure-activity relationships and molecular design, this compound is poised to remain a key player in advanced research initiatives.